Cas no 13500-57-7 (Proline, 4-ethoxy-,L-cis- (8CI))

Proline, 4-ethoxy-,L-cis- (8CI) structure
13500-57-7 structure
Product Name:Proline, 4-ethoxy-,L-cis- (8CI)
CAS No:13500-57-7
MF:C7H13NO3
MW:159.183022260666
CID:119665
PubChem ID:45115930
Update Time:2025-04-18

Proline, 4-ethoxy-,L-cis- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Proline, 4-ethoxy-,L-cis- (8CI)
    • cis 4-Ethoxy-pyrrolidine-2-carboxylic acid
    • Proline, 4-ethoxy-, L-cis- (8CI)
    • SCHEMBL7340980
    • (2S,4S)-4-Ethoxypyrrolidine-2-carboxylic acid
    • A1-04731
    • 13500-57-7
    • Inchi: 1S/C7H13NO3/c1-2-11-5-3-6(7(9)10)8-4-5/h5-6,8H,2-4H2,1H3,(H,9,10)/t5-,6-/m0/s1
    • InChI Key: UGNGLHKEESUVLW-WDSKDSINSA-N
    • SMILES: O(CC)[C@@H]1CN[C@H](C(=O)O)C1

Computed Properties

  • Exact Mass: 159.08959
  • Monoisotopic Mass: 159.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6A^2
  • XLogP3: -2.4

Experimental Properties

  • PSA: 58.56
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